Cas no 1803850-43-2 (2,4-Difluoro-5-(difluoromethoxy)mandelic acid)

• Product Name: 2,4-Difluoro-5-(difluoromethoxy)mandelic acid
• CAS No: 1803850-43-2
• MF: C₉H₆F₄O₄
• MW: 254.135157108307
• CID: 4942341
• Update Time: 2025-08-02

2,4-Difluoro-5-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-(difluoromethoxy)mandelic acid

• Inchi： 1S/C9H6F4O4/c10-4-2-5(11)6(17-9(12)13)1-3(4)7(14)8(15)16/h1-2,7,9,14H,(H,15,16)
• InChI Key： YASZJRRYHQMCPT-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(C(=O)O)O)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• XLogP3: 2
• Topological Polar Surface Area: 66.8

Additional information on 2,4-Difluoro-5-(difluoromethoxy)mandelic acid

Comprehensive Overview of 2,4-Difluoro-5-(difluoromethoxy)mandelic acid (CAS No. 1803850-43-2)

2,4-Difluoro-5-(difluoromethoxy)mandelic acid (CAS No. 1803850-43-2) is a fluorinated derivative of mandelic acid, a compound widely recognized for its applications in pharmaceuticals, agrochemicals, and specialty chemicals. The presence of difluoromethoxy and difluoro substituents enhances its chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug development, particularly in the design of enzyme inhibitors and antimicrobial agents.

The unique structural features of 2,4-Difluoro-5-(difluoromethoxy)mandelic acid contribute to its versatility. The mandelic acid core provides a chiral center, which is crucial for asymmetric synthesis, while the fluorine atoms improve metabolic stability and bioavailability. These properties align with current trends in medicinal chemistry, where fluorinated compounds are sought after for their ability to enhance drug efficacy and reduce side effects. As the demand for fluorinated pharmaceuticals grows, this compound is gaining attention in both academic and industrial research.

In addition to pharmaceutical applications, 2,4-Difluoro-5-(difluoromethoxy)mandelic acid is explored in agrochemical formulations. The difluoromethoxy group is known to improve pesticidal activity, making it a candidate for next-generation crop protection products. With the global push toward sustainable agriculture, this compound could play a role in developing eco-friendly alternatives to traditional pesticides. Its potential to address resistance management in pests is another area of interest for researchers.

The synthesis of 2,4-Difluoro-5-(difluoromethoxy)mandelic acid involves multi-step organic reactions, including fluorination and etherification. Advanced techniques such as flow chemistry and catalysis are being employed to optimize its production, reducing waste and improving yield. These innovations are critical in meeting the stringent environmental regulations governing chemical manufacturing today. Companies specializing in custom synthesis and fine chemicals are actively offering this compound to support R&D efforts worldwide.

From an analytical perspective, 2,4-Difluoro-5-(difluoromethoxy)mandelic acid requires precise characterization using techniques like NMR spectroscopy, HPLC, and mass spectrometry. Quality control is paramount, especially when the compound is intended for pharmaceutical use. Regulatory agencies such as the FDA and EMA have strict guidelines for fluorinated compounds, emphasizing the need for high purity and reproducibility. This has led to increased demand for certified reference standards and analytical services.

Market trends indicate a rising interest in fluorinated building blocks, driven by their applications in drug discovery and material science. 2,4-Difluoro-5-(difluoromethoxy)mandelic acid is part of this broader trend, with patents and publications highlighting its utility in diverse fields. As the scientific community continues to explore its potential, collaborations between academia and industry are expected to accelerate its commercialization.

In summary, 2,4-Difluoro-5-(difluoromethoxy)mandelic acid (CAS No. 1803850-43-2) is a promising compound with multifaceted applications. Its fluorinated structure, combined with the chiral mandelic acid backbone, positions it as a key player in modern chemistry. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound exemplifies the innovation driving the chemical industry forward.